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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.I. Direct Yellow 96, a fluorescent

stilbene dye. The information compiled herein is intended to support research and development

activities, with a focus on its chemical properties and applications in biological staining.

Core Data and Properties
C.I. Direct Yellow 96, also known by trade names such as Solophenyl Flavine 7GFE and Direct

Flavine 7GFF, is a water-soluble anionic dye.[1][2] It is classified in the stilbene and triazole

chemical class.[3] Its primary applications have traditionally been in the dyeing of cellulosic

materials like cotton, paper, and leather.[1][2][3] However, its fluorescent properties have led to

its adoption in biological research.

Physicochemical Data
A summary of the key quantitative data for C.I. Direct Yellow 96 is presented in the table below.

There is conflicting information in publicly available sources regarding the molecular formula

and weight. The data presented here is the most consistently reported across major chemical

suppliers for the CAS number 61725-08-4.
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Property Value Source(s)

CAS Number 61725-08-4 [1][3]

Molecular Formula C₃₉H₃₄N₁₀O₁₃S₄ [1]

Molecular Weight 979.01 g/mol [1]

Appearance Yellow powder [1]

Solubility Soluble in water [2][3]

Excitation Peak 391 nm [4]

Emission Peak 491 nm [4]

Synthesis and Manufacturing
A detailed, publicly available, step-by-step synthesis protocol for C.I. Direct Yellow 96 is not

readily found in the reviewed scientific literature or patents. However, its chemical classification

as a stilbene, triazole dye suggests a multi-step synthesis. Generally, the preparation of such

dyes involves the condensation of nitrotoluene derivatives, followed by diazotization and

coupling reactions to build the complex molecular structure. One source describes a general

preparation method as the reaction of aniline and nitroheterocyclic compounds under basic

conditions.[5]

The diagram below illustrates a conceptual pathway for the synthesis of stilbene-triazole dyes,

highlighting the key chemical transformations.
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Caption: Conceptual synthesis pathway for stilbene-triazole dyes.

Experimental Protocols
A significant research application of C.I. Direct Yellow 96 is as a fluorescent stain for fungal cell

walls.[2][6][7] It serves as an excellent alternative to more traditional fungal stains like

Calcofluor White M2R, offering the advantage of being less prone to rapid fading upon

exposure to excitation light.[2][6][7] The dye binds to chitin and other β-glucans in the fungal

cell wall, emitting a bright fluorescence, typically in the blue to green range, when excited with

UV or violet light.[2]

Protocol 1: General Staining of Fungal and Oomycete
Structures in Plant Roots
This protocol is adapted from a method for observing fungal structures within and on the

surface of plant roots.

Materials:

C.I. Direct Yellow 96 (Solophenyl Flavine 7GFE) powder

Distilled water

Microscope slides and coverslips

Fluorescence microscope with appropriate filter sets (e.g., excitation around 405 nm,

emission around 490 nm)

Cleared plant root samples

Procedure:

Prepare Staining Solution: Prepare a 0.1% (w/v) stock solution of Direct Yellow 96 in distilled

water. For a working solution, this can be further diluted as needed (e.g., to 0.01%).

Staining: Immerse the cleared root samples in the Direct Yellow 96 staining solution in a

small petri dish or microfuge tube.
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Incubation: Incubate at room temperature for approximately 5-10 minutes.

Washing: Transfer the stained roots to distilled water to wash off excess stain. Wash for 5-7

minutes, or until the free dye has been removed.

Mounting: Place the stained root on a microscope slide with a drop of distilled water and

apply a coverslip.

Visualization: Observe under a fluorescence microscope. Fungal structures such as hyphae,

spores, and septa will exhibit bright yellow-green fluorescence.

Protocol 2: Staining of Fungal Cell Walls in Seedlings
with ClearSee
This protocol is designed for staining plant seedlings that have been optically cleared using

ClearSee solution.

Materials:

C.I. Direct Yellow 96 powder

ClearSee solution

Cleared plant seedlings

Confocal or fluorescence microscope

Procedure:

Prepare Staining Solution: Prepare a 0.1% (w/v) solution of Direct Yellow 96 directly in the

ClearSee solution.

Staining: Transfer the cleared seedlings into the staining solution.

Incubation: Stain for 1-2 hours at room temperature.

Washing:
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Remove the staining solution and perform a quick rinse with fresh ClearSee solution.

Wash the seedlings for at least 30 minutes in ClearSee with gentle agitation.

Mounting: Mount the stained seedlings on a slide in a drop of ClearSee solution for imaging.

Visualization: Image the sample using a confocal microscope. For Direct Yellow 96, use an

excitation wavelength of 488 nm and detect the emission at approximately 519 nm.

The workflow for a typical fungal staining experiment is depicted below.
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Caption: General workflow for fungal cell wall staining.
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Applications in Drug Development and Signaling
Pathways
Currently, there is limited information available in the public domain regarding the direct use of

C.I. Direct Yellow 96 as a therapeutic agent or as a probe in specific drug development

signaling pathways. Its primary research application remains in the realm of high-fidelity

visualization of fungal and plant cell structures. Further research may uncover novel

applications for this fluorophore in cellular assays or as a molecular probe, but such uses are

not yet established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

